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Compound of Interest

Compound Name: Silatrane glycol

Cat. No.: B1587509

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the one-pot synthesis of silatrane glycol, a versatile
organosilicon compound, directly from readily available silica and triethanolamine. This method,
often referred to as the "Oxide One-Pot Synthesis" (OOPS), offers a cost-effective and efficient
alternative to traditional routes that rely on more expensive silicon precursors. This document
provides a comprehensive overview of the synthesis, including detailed experimental protocols,
guantitative data, reaction mechanisms, and characterization details to support researchers in
the fields of materials science and drug development.

Introduction

Silatrane glycol, formally known as 2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]Jundecane-1-glycol, is
a unigue pentacoordinate organosilicon compound. Its structure features a silicon atom at the
center of a cage-like structure formed by a triethanolamine ligand and a glycol moiety. This
distinctive arrangement, characterized by a transannular dative bond between the nitrogen and
silicon atoms (N - Si), imparts notable stability and unusual water solubility for a silicon
alkoxide. These properties make silatrane glycol a valuable precursor for the synthesis of
various functionalized silatranes used in drug delivery, surface modification, and as precursors
for advanced materials.

The Oxide One-Pot Synthesis (OOPS) presents a streamlined approach to producing silatrane
glycol. By directly reacting silica (SiOz) with triethanolamine (TEA) in ethylene glycol (EG), this
method circumvents the need for energy-intensive processes to produce elemental silicon or
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the use of expensive trialkoxysilanes. The reaction is typically high-yielding and results in a
product that can be readily purified.

Reaction and Mechanism

The one-pot synthesis of silatrane glycol involves the depolymerization of silica in the
presence of triethanolamine and ethylene glycol. The overall reaction can be summarized as
follows:

SiO2 + N(CH2CH20H)3 + HOCH2CH20H - Si(OCH2CH20H)(OCH2CH2)3N + H20

The reaction proceeds by heating a mixture of silica, triethanolamine, and ethylene glycol.
Ethylene glycol serves as both a high-boiling solvent and a reactant. The reaction is typically
conducted at the boiling point of ethylene glycol (approximately 197 °C) under an inert
atmosphere, such as nitrogen. Water is generated as a byproduct and is continuously removed
via distillation to drive the reaction to completion. The dissolution of the solid silica indicates the
formation of the soluble silatrane glycol product.
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 To cite this document: BenchChem. [One-Pot Synthesis of Silatrane Glycol from Silica and
Triethanolamine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587509#0ne-pot-synthesis-of-silatrane-glycol-from-
silica-and-triethanolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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